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Compound of Interest

Compound Name: 4,4-Dimethyloctane

Cat. No.: B095178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4,4-Dimethyloctane (CAS No: 15869-95-1). The information is compiled from

various chemical data sources and is intended to support research, development, and quality

control activities. All quantitative data are summarized for clarity, and general experimental

methodologies for their determination are described.

Core Physicochemical Data
4,4-Dimethyloctane is a branched alkane with the molecular formula C10H22.[1][2][3][4][5][6]

[7][8][9] It is a colorless liquid at room temperature.[1][3][4] The following table summarizes its

key physicochemical properties.
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Property Value Units

Molecular Formula C10H22 -

Molecular Weight 142.28 - 142.29 g/mol

Boiling Point 157.5 - 178 °C

Melting Point -53.99 °C

Density / Specific Gravity 0.734 - 0.76 g/cm³ at 20°C

Refractive Index 1.41 - 1.415 at 20°C

Water Solubility 2.2 mg/L at 20°C

Vapor Pressure 3.5 mmHg at 25°C

Flash Point 41.8 - 161 °C

Experimental Protocols
While specific experimental protocols for the determination of every property of 4,4-
Dimethyloctane are not readily available in the public domain, the following are general, well-

established methods used for determining the physicochemical properties of alkanes.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like 4,4-Dimethyloctane, the boiling point is typically determined by

distillation.

Apparatus: A standard distillation apparatus is used, consisting of a round-bottom flask, a

heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure: A sample of 4,4-Dimethyloctane is placed in the round-bottom flask with a few

boiling chips to ensure smooth boiling. The apparatus is assembled, and cooling water is

circulated through the condenser. The sample is heated, and the temperature is recorded

when the liquid is boiling and the vapor is condensing on the thermometer bulb, with the

condensate dripping into the receiving flask at a steady rate. This temperature is the boiling

point at the recorded atmospheric pressure.
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Melting Point Determination
The melting point is the temperature at which a substance changes from a solid to a liquid

state.

Apparatus: A capillary tube melting point apparatus is commonly used.

Procedure: A small, powdered sample of the solidified 4,4-Dimethyloctane is packed into a

capillary tube. The tube is placed in the melting point apparatus, which is then heated at a

controlled rate. The temperature range over which the sample melts is observed and

recorded as the melting point.

Density Measurement
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer or a digital density meter is used for accurate measurements.

Procedure (using a pycnometer): The pycnometer is first weighed empty, then filled with the

sample of 4,4-Dimethyloctane and weighed again. The volume of the pycnometer is known.

The density is calculated by dividing the mass of the sample by the volume of the

pycnometer. The measurement is performed at a constant, recorded temperature.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how fast light travels through the

material.

Apparatus: An Abbe refractometer is the standard instrument for this measurement.

Procedure: A few drops of 4,4-Dimethyloctane are placed on the prism of the refractometer.

The instrument is adjusted to bring the dividing line between the light and dark fields into the

crosshairs of the eyepiece. The refractive index is then read directly from the instrument's

scale. The temperature is controlled and recorded as the refractive index is temperature-

dependent.

Solubility Determination
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Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of 4,4-Dimethyloctane in water is low as it is a non-polar molecule.[10][11]

Apparatus: A temperature-controlled shaker, a centrifuge, and an analytical instrument for

quantification (e.g., gas chromatograph).

Procedure: An excess amount of 4,4-Dimethyloctane is added to a known volume of water

in a sealed container. The mixture is agitated in a temperature-controlled shaker for an

extended period to ensure equilibrium is reached. The solution is then centrifuged to

separate the undissolved organic layer. A sample of the aqueous layer is carefully removed

and the concentration of dissolved 4,4-Dimethyloctane is determined using a suitable

analytical technique like gas chromatography.

Logical Relationships
As a simple alkane, 4,4-Dimethyloctane is not involved in complex biological signaling

pathways. However, a logical workflow for its synthesis can be represented. One general

method for the preparation of such branched alkanes is through the alkylation of a smaller

hydrocarbon.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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